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Compound of Interest

Compound Name: Ferruginol

Cat. No.: B158077

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding of
ferruginol's anticancer properties and offer detailed protocols for key experiments to facilitate
further research and development of ferruginol-based anticancer agents.

Introduction

Ferruginol, a natural abietane diterpene, has emerged as a significant lead compound in
oncology research. Found in various plant species, including those from the Cupressaceae and
Lamiaceae families, ferruginol has demonstrated potent cytotoxic effects against a range of
cancer cell lines[1][2]. Its multifaceted mechanism of action, which includes the induction of
apoptosis, cell cycle arrest, and modulation of critical cancer-related signaling pathways,
makes it an attractive candidate for the development of new anticancer therapeutics[3][4]. This
document outlines the key applications of ferruginol in cancer research and provides
standardized protocols for its investigation.

Data Presentation: Anticancer Activity of Ferruginol

The following table summarizes the in vitro cytotoxic activity of ferruginol against various
human cancer cell lines, as represented by the half-maximal inhibitory concentration (IC50)
values reported in the literature.
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Cancer Type Cell Line IC50 (pM) Reference
Thyroid Cancer MDA-T32 12
Non-Small Cell Lung Dose-dependent
A549 o [3]
Cancer cytotoxicity
Non-Small Cell Lung Dose-dependent
CL1-5 o [3]
Cancer cytotoxicity
20, 80, 300 (dose-
Ovarian Cancer OVCAR-3 dependent effects
observed)
Malignant Melanoma SK-Mel-28 ~50 [1]
Prostate Cancer PC-3 55 [5]
Not specified, but
Breast Cancer MCF-7 showed reduced cell
viability
Not specified, but
Colon Cancer HCT-116 showed reduced cell [6]

viability

Note: The study on OVCAR-3 human ovary cancer cells has been retracted due to data

anomalies. The information is included here for a complete literature overview, but the findings

should be interpreted with caution[7].

Signaling Pathways Modulated by Ferruginol

Ferruginol exerts its anticancer effects by targeting multiple intracellular signaling pathways

that are often dysregulated in cancer. The primary pathways identified are the MAPK and

PI3K/AKT signaling cascades. Ferruginol has been shown to inhibit these pathways, leading

to decreased cancer cell proliferation and survival.

Below are diagrams illustrating the key signaling pathways affected by ferruginol.
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Ferruginol's inhibition of the PI3K/AKT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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